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Standard Operating Procedure: Disposal of
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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BRD-K98645985

Cat. No.: B2721834

Disclaimer: The compound "BRD-K98645985" is not a publicly cataloged chemical entity. The
following procedures are based on established best practices for the disposal of potent, non-
halogenated organic research compounds and should be adapted based on a comprehensive,

substance-specific risk assessment.

This document provides essential safety and logistical guidance for the proper disposal of the
research compound BRD-K98645985, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

Compound Identification and Hazard Summary

Before handling, it is crucial to understand the primary hazards associated with BRD-
K98645985. The following data is based on preliminary in-silico and experimental
assessments.

Table 1: Physicochemical and Hazard Data for BRD-K98645985
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GHS Hazard Class

Property Value
(Presumed)
Molecular Formula C22H25FN4Os
Molecular Weight 412.46 g/mol
) White to off-white crystalline
Physical State )
solid
B DMSO (>20 mg/mL), Ethanol
Solubility
(2 mg/mL)
Acute Toxicity (Oral) Category 3 (Toxic if swallowed) H301
) ) o Category 2 (Causes skin
Skin Corrosion/Irritation H315

irritation)

) Category 1 (Causes serious
Serious Eye Damage H318
eye damage)

] o Acute Category 1 (Very toxic to
Aquatic Toxicity fic life) H400
aquatic life

Personal Protective Equipment (PPE) Requirements

All personnel handling BRD-K98645985, including for disposal, must use the specified PPE to
minimize exposure risk.

Table 2: Required PPE for Handling BRD-K98645985 Waste
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Equipment Type Specification

Rationale

Gloves Nitrile, double-gloved

Protects against skin contact

and absorption.

) Chemical safety goggles and
Eye Protection _
face shield

Protects against splashes and

eye damage.

Chemical-resistant, long-
Lab Coat
sleeved

Prevents contamination of

personal clothing.

Resnirat Required if handling powder
espirator
P Y outside a fume hood

Prevents inhalation of toxic

particles.

Step-by-Step Disposal Procedures

Follow this workflow to ensure safe and compliant disposal of all waste streams containing

BRD-K98645985.
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BENGHE

Step 1: Preparation & Segregation

Begin Disposal Process

[Safety First

Don Required PPE
(Table 2)

l

Segregate Waste Streams
at Point of Generation

Step 2: Wapte Stream Management

Solid Waste
(Contaminated tips, vials)

Liquid Waste
(Aqueous, Organic)

Sharps Waste

¢ (Needles, blades)

Step 3: Containmen{ & Labeling

Place in Labeled
‘Toxic Chemical Waste' Bag

Collect in compatible,
sealed waste container

Place in approved
sharps container

l

Label all containers with:
| - ‘Hazardous Waste'
- 'BRD-K98645985'

- Date

Step 4: Fingl Disposal

Store in designated
Satellite Accumulation Area

;

Arrange Pickup by
EH&S Department

Disposal Complete
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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